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Compound of Interest

Methyl 2-(bromomethyl)-4-
Compound Name:
chlorobenzoate

Cat. No.: B136140

This guide provides essential safety and logistical information for the proper disposal of Methyl
2-(bromomethyl)-4-chlorobenzoate, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and environmental compliance.

1. Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before handling Methyl 2-(bromomethyl)-4-chlorobenzoate for any purpose, including
disposal, it is imperative to be aware of its hazards. This compound is harmful if swallowed,
inhaled, or comes into contact with skin.[1] It is known to cause skin irritation and can lead to
serious eye damage.[1][2][3] Therefore, strict adherence to safety protocols is non-negotiable.

Always handle this chemical in a well-ventilated area or within a chemical fume hood.[4] The
following Personal Protective Equipment (PPE) is mandatory:

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Always
inspect gloves for integrity before use and dispose of contaminated gloves in accordance
with laboratory best practices.[4][5]

o Eye and Face Protection: Safety goggles or glasses with side-shields are required.[5] For
enhanced protection, a face shield may be used.
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» Skin and Body Protection: A laboratory coat or other protective clothing is necessary to
prevent skin contact.[4][5]

» Respiratory Protection: If there is a risk of inhaling dust or aerosols, a full-face respirator
should be used.[4]

2. Spill Management

In the event of a spill, immediate action is required to contain and clean up the material safely.
o Evacuation: Evacuate non-essential personnel from the immediate area.[4]

o Ventilation: Ensure the area is well-ventilated.[4]

« Ignition Sources: Remove all sources of ignition as a precautionary measure.[4]

o Containment and Cleanup: For solid spills, carefully sweep up the material and place it into a
suitable, labeled, and closed container for disposal.[6][7] Avoid creating dust.[2][4] For liquid
spills, absorb the material with an inert substance like sand or vermiculite and transfer it to a
labeled container for disposal.[5]

o Decontamination: Clean the spill area thoroughly with soap and water.[4]

» Waste Disposal: Dispose of all contaminated materials, including cleaning supplies and PPE,
as hazardous waste.

3. Disposal Procedures

The cardinal rule for the disposal of Methyl 2-(bromomethyl)-4-chlorobenzoate is to adhere
to all local, national, and regional regulations.[2] Do not discharge this chemical into drains,
sewers, or the environment.[4][6]

Step-by-Step Disposal Plan:

o Consult Institutional Guidelines: Before initiating any disposal procedure, consult your
institution's Environmental Health and Safety (EHS) office for specific protocols regarding
chemical waste management.
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o Waste Collection:

o Collect waste Methyl 2-(bromomethyl)-4-chlorobenzoate and any materials
contaminated with it (e.g., filter paper, contaminated glassware) in a designated, properly
labeled, and sealed waste container.[4][5]

o The container should be made of a material compatible with the chemical and stored in a
cool, dry, and well-ventilated area, away from incompatible materials such as strong
oxidizing agents and strong bases.[6]

o Waste Segregation: Do not mix this waste with other chemical waste streams unless
explicitly permitted by your institution's EHS guidelines.

e Labeling: Clearly label the waste container with the chemical name, "Hazardous Waste," and
any other information required by your institution.

» Arrange for Pickup: Contact your institution's EHS office to arrange for the pickup and
disposal of the hazardous waste. Disposal should be carried out by a licensed chemical
destruction facility.[4] The preferred methods of disposal are controlled incineration with flue
gas scrubbing or other approved methods that ensure complete destruction of the chemical.

[4]

Quantitative Data Summary

Property Value Source
Molecular Formula CoHsBIrClO:2 PubChem
Molecular Weight 263.51 g/mol PubChem[1]
Flash Point 147.0+£25.1°C Chemsrc

Disposal Workflow

Caption: Disposal workflow for Methyl 2-(bromomethyl)-4-chlorobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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